(Methylsulfonimidoyl)benzene

• IUPAC Name: imino-methyl-oxo-phenyl-λ6-sulfane
• InChI: InChI=1S/C7H9NOS/c1-10(8,9)7-5-3-2-4-6-7/h2-6,8H,1H3
• InChI Key: YFYIDTVGWCYSEO-UHFFFAOYSA-N
• Canonical SMILES: CS(=N)(=O)C1=CC=CC=C1
• Molecular Formula: C7H9NOS
• Molecular Weight: 155.22 g/mol
• CAS No.: 4381-25-3, 33903-50-3, 60933-65-5

Description

(Methylsulfonimidoyl)benzene, also known as S-methyl-1-phenylmethanesulfinamide, is a compound with the molecular formula C7H9NOS. It has a molecular weight of 169.25. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H9NOS/c1-10(8,9)7-5-3-2-4-6-7/h2-6,8H,1H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical and Chemical Properties Analysis

This compound is a solid compound. It has a density of approximately 1.1 g/cm³. The boiling point is estimated to be 237.8±23.0 °C at 760 mmHg.

Scientific Research Applications

Fluorescent Material Development

• Single Benzene Green Fluorophore : (Methylsulfonimidoyl)benzene derivatives, like 2,5-bis(methylsulfonyl)-1,4-diaminobenzene, have been used to create novel green fluorophores. These compounds are notable for their high fluorescence emission, photostability, solid-state emissivity, water solubility, and independence from solvent and pH changes. They exhibit a large Stokes shift and high quantum yield, making them valuable in imaging applications and displays (Beppu et al., 2015).

Chemical Separation Processes

• Separation of Aromatic Hydrocarbons : Ionic liquids containing this compound structures have been studied for separating benzene from alkanes. These compounds can selectively remove benzene from mixtures with hexane, suggesting potential applications in liquid extraction processes for removing aromatic compounds from alkane mixtures (Arce et al., 2007).

Chemical Synthesis

• Friedel-Crafts Sulfonylation : The sulfonylation reaction of benzene and substituted benzenes with 4-methyl benzenesulfonyl chloride in ionic liquids, including those derived from this compound, has shown high reactivity and yields. This demonstrates the potential of these compounds in facilitating organic synthesis processes (Nara et al., 2001).

Environmental Applications

• Groundwater Remediation : Research has explored the use of persulfate-releasing materials, potentially containing this compound, for remediating gasoline-contaminated groundwater, particularly targeting compounds like MTBE and benzene. This approach could offer effective in situ oxidation barriers for environmental clean-up (Liang et al., 2011).

Catalysis

• Synthesis of Benzimidazoles : Ionic liquids containing this compound have been used as catalysts for the condensation of benzene-1,2-diamine with aromatic aldehydes, demonstrating efficiency in synthesizing benzimidazole derivatives (Khazaei et al., 2011).

Mechanism of Action

Target of Action

(Methylsulfonimidoyl)benzene is a type of sulfonamide, a group of compounds known for their diverse pharmacological activities . The primary targets of sulfonamides are enzymes such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These enzymes play crucial roles in various biological processes, including fluid balance and folic acid synthesis, respectively .

Mode of Action

Sulfonamides, including this compound, act as competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid . By binding to the active site of the enzyme dihydropteroate synthetase, they prevent PABA from participating in the synthesis of folic acid, a vital component for DNA production in bacteria .

Biochemical Pathways

The inhibition of folic acid synthesis disrupts the biochemical pathway of DNA synthesis in bacteria . This disruption prevents bacterial replication, thereby exerting an antibacterial effect .

Pharmacokinetics

It is known to have high gastrointestinal absorption and is considered to be blood-brain barrier permeant . . These properties suggest that this compound may have good bioavailability.

Result of Action

The result of this compound’s action is the inhibition of bacterial growth due to the disruption of DNA synthesis . This makes it potentially useful in the treatment of bacterial infections.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the compound, which in turn can influence its absorption and distribution within the body . Additionally, the presence of other substances, such as food or other drugs, can also affect its pharmacokinetics .

Safety and Hazards

(Methylsulfonimidoyl)benzene is classified as a potentially harmful compound. It is associated with hazard statements such as H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.